4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one
Description
4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C13H15FO2 and its molecular weight is 222.25 g/mol. The purity is usually 95%.
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Properties
CAS No. |
61779-03-1 |
|---|---|
Molecular Formula |
C13H15FO2 |
Molecular Weight |
222.25 g/mol |
IUPAC Name |
4-(4-fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one |
InChI |
InChI=1S/C13H15FO2/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4,15H,5-9H2 |
InChI Key |
TVYLYWMMRSAMIK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1=O)(CO)C2=CC=C(C=C2)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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